Cas no 116655-11-9 (9,10-Anthracenedione, 1,2,3-tris(1,1-dimethylethyl)-)

• Product Name: 9,10-Anthracenedione, 1,2,3-tris(1,1-dimethylethyl)-
• CAS No: 116655-11-9
• MF: C₂₆H₃₂O₂
• MW: 376.531087875366
• CID: 1206213
• PubChem ID: 14069067
• Update Time: 2025-04-20

9,10-Anthracenedione, 1,2,3-tris(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,2,3-tris(1,1-dimethylethyl)-
• 1,2,3-tritert-butylanthracene-9,10-dione
• 1,2,3-Tri-tert-butylanthracene-9,10-dione
• DTXSID10555374
• 116655-11-9

• Inchi： 1S/C26H32O2/c1-24(2,3)18-14-17-19(21(26(7,8)9)20(18)25(4,5)6)23(28)16-13-11-10-12-15(16)22(17)27/h10-14H,1-9H3
• InChI Key： KCTNFMZECQFVNL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=C(C(C)(C)C)C(=C(C=21)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 376.24036
• Monoisotopic Mass: 376.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14